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Compound of Interest

Compound Name:
N,N-dimethyl-2-(2-

phenoxyethoxy)ethanamine

CAS No.: 100252-25-3

Cat. No.: B2862899

Get Quote

Welcome to the technical support resource for N,N-dimethyl-2-(2-
phenoxyethoxy)ethanamine. This guide is designed for researchers, chemists, and drug

development professionals to provide expert insights and practical solutions for common

challenges encountered during the synthesis, purification, and handling of this compound.

Frequently Asked Questions (FAQs)
Q1: What is N,N-dimethyl-2-(2-phenoxyethoxy)ethanamine and what are its primary

properties?

N,N-dimethyl-2-(2-phenoxyethoxy)ethanamine is a tertiary amine featuring a phenoxy ether

moiety. Its structure consists of a phenyl group linked through an oxygen atom to an ethoxy

chain, which is in turn connected to a dimethylamino-terminated ethyl group. It is typically a

liquid at room temperature and is soluble in many common organic solvents.[1][2]
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Property Value Source

Molecular Formula C12H19NO2 [2]

Molar Mass ~209.28 g/mol [2]

Appearance Liquid [1][2]

Solubility in Water Poorly soluble [1]

CAS Number 100252-25-3 [2]

Synthesis Troubleshooting Guide
The most common route to synthesizing N,N-dimethyl-2-(2-phenoxyethoxy)ethanamine and

related structures is via the Williamson Ether Synthesis. This involves the reaction of a

phenoxide with an appropriate alkyl halide.[3][4] This section addresses issues that may arise

during this SN2 reaction.
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Caption: General workflow for Williamson Ether Synthesis.
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Q2: My reaction yield is very low or I recovered only starting material. What went wrong?

This is a common issue often related to the core principles of the SN2 mechanism which

governs this synthesis.[3][5]

Causality - Ineffective Deprotonation: The Williamson synthesis requires the formation of an

alkoxide (or phenoxide) nucleophile by deprotonating the starting alcohol (2-

phenoxyethanol). If the base is not strong enough to deprotonate the alcohol completely, the

reaction will not proceed efficiently.

Solution: Use a strong base like sodium hydride (NaH) or potassium hydride (KH).[4]

Weaker bases like K2CO3 can be used but may require higher temperatures or longer

reaction times.[4]

Causality - Poor Leaving Group: The SN2 reaction requires a good leaving group on the

electrophile.

Solution: While 2-(dimethylamino)ethyl chloride is commonly used, converting the

corresponding alcohol to a tosylate or mesylate can significantly improve the reaction rate,

as tosylates are excellent leaving groups.[5]

Causality - Inappropriate Solvent: The choice of solvent is critical. Protic solvents (like

ethanol or water) can solvate the nucleophile, reducing its reactivity.

Solution: Use a polar aprotic solvent such as DMF (dimethylformamide) or DMSO

(dimethyl sulfoxide). These solvents solvate the cation of the base but leave the

nucleophile relatively "naked" and highly reactive, increasing the reaction rate.[4][6]

Q3: My NMR spectrum shows my desired product, but also significant amounts of an alkene.

How can I prevent this?

You are observing the results of a competing E2 (elimination) reaction. This is the most

common side reaction in Williamson ether synthesis.[3][7]

Causality - E2 Elimination: The alkoxide/phenoxide is a strong base as well as a strong

nucleophile. It can attack a beta-hydrogen on the alkyl halide, leading to the formation of an
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alkene and eliminating the halide. This is particularly problematic with sterically hindered

(secondary or tertiary) alkyl halides.[5][7]

Solution 1 - Check Your Alkyl Halide: Ensure you are using a primary alkyl halide (like 2-

(dimethylamino)ethyl chloride). Using secondary or tertiary halides will strongly favor

elimination.[3][5]

Solution 2 - Control Temperature: Higher reaction temperatures tend to favor elimination

over substitution. Run the reaction at the lowest temperature that allows for a reasonable

reaction rate. Gentle heating may be required, but avoid aggressive refluxing unless

necessary.

Solution 3 - Steric Hindrance: While the phenoxyethanol portion is somewhat bulky, the

primary site of SN2 attack is on the 2-(dimethylamino)ethyl chloride. This reactant is a

primary halide, which minimizes the likelihood of E2 reactions.[7]

Low Yield Issues

Purity Issues (Side Products)Low Yield or Impure Product

Is the base strong enough?
(e.g., NaH, KH)

Is temperature too high?
(Favors E2)

Is the solvent polar aprotic?
(e.g., DMF, DMSO)

Is the leaving group adequate?
(Cl, Br, I, OTs)

Is alkyl halide primary?
(Secondary/Tertiary favors E2)

Click to download full resolution via product page

Caption: Troubleshooting logic for synthesis problems.

Purification & Characterization
Q4: How can I effectively purify the final product from unreacted starting materials?

A multi-step approach combining extraction and chromatography is typically most effective.
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Step 1: Acid-Base Extraction: This is a powerful technique for separating your basic tertiary

amine product from neutral (unreacted 2-phenoxyethanol) or acidic impurities.

Protocol:

After quenching the reaction, dilute the mixture with an organic solvent (e.g., ethyl

acetate) and water.

Extract the aqueous layer with the organic solvent.

Combine the organic layers and wash with a dilute acid solution (e.g., 1M HCl). Your

amine product will be protonated and move into the aqueous layer.

Separate the layers. The organic layer now contains neutral impurities.

Make the acidic aqueous layer basic (pH > 10) with a strong base (e.g., 6M NaOH).

Extract the now-basic aqueous layer with an organic solvent (e.g., ethyl acetate). Your

deprotonated, neutral amine product will move back into the organic layer.

Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate

under reduced pressure.

Step 2: Column Chromatography or Distillation:

If impurities remain after extraction, silica gel column chromatography can be used. A

gradient of ethyl acetate in hexanes with a small percentage of triethylamine (to prevent

the amine from streaking on the acidic silica) is a good starting point.

Alternatively, if the product and impurities have sufficiently different boiling points, vacuum

distillation can be an effective purification method.

Q5: The NMR of my product looks complex. What are the expected characteristic peaks?

While a full analysis requires comparison to a standard, the following table outlines the

expected proton NMR (¹H NMR) signals for N,N-dimethyl-2-(2-phenoxyethoxy)ethanamine.
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Protons
Approx.
Chemical Shift
(ppm)

Multiplicity Integration Assignment

-N(CH₃)₂ 2.2 - 2.4 Singlet 6H

Two methyl

groups on the

nitrogen.

-O-CH₂-CH₂-N- 2.6 - 2.8 Triplet 2H

Methylene group

adjacent to the

nitrogen.

-O-CH₂-CH₂-N- 3.7 - 3.9 Triplet 2H

Methylene group

adjacent to the

ether oxygen.

Ph-O-CH₂-CH₂-

O-
3.9 - 4.1 Triplet 2H

Methylene group

adjacent to the

other ether

oxygen.

Ph-O-CH₂-CH₂-

O-
4.1 - 4.3 Triplet 2H

Methylene group

adjacent to the

phenoxy oxygen.

Aromatic Protons 6.8 - 7.4 Multiplet 5H
Protons on the

phenyl ring.

Handling, Storage, and Safety
Q6: What are the proper storage and handling procedures for this compound?

Proper storage is crucial to maintain the integrity of the compound and ensure laboratory

safety.

Storage: Store in a cool, well-ventilated area away from heat sources and open flames.[1]

Keep the container tightly sealed to prevent moisture contamination and vapor release.[1]

Store separately from strong oxidizing agents and acids.[1]
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Handling: Wear appropriate personal protective equipment (PPE), including gloves and eye

protection.[8] Handle in a well-ventilated area or a chemical fume hood.[9] Avoid contact with

skin and eyes.[8] Grounding equipment may be necessary to prevent static discharge.[9]

Safety: The parent compound, 2-phenoxyethanol, is known to be harmful if swallowed and

causes serious eye irritation.[10] Similar precautions should be taken with this derivative. In

case of fire, carbon oxides and nitrogen oxides may be formed.[8] Always consult the most

recent Safety Data Sheet (SDS) from your supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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